![molecular formula C12H7FN2O B6414180 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% CAS No. 1261908-31-9](/img/structure/B6414180.png)
2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine (2-CFHP) is an organic compound that is used in various scientific and industrial applications. It is a colorless, odorless and non-toxic compound with a melting point of 94-95°C. 2-CFHP is a versatile compound with a wide range of uses in organic synthesis and pharmaceutical research.
Scientific Research Applications
2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% is a versatile compound that has a wide range of applications in scientific research. It has been used as a substrate in organic synthesis, as a reagent in the synthesis of heterocyclic compounds, as a catalyst in the synthesis of aryl halides, and as a ligand in the synthesis of metal complexes. Additionally, 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% has been used in pharmaceutical research as a potential drug candidate for the treatment of certain diseases.
Mechanism of Action
The exact mechanism of action of 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound acts as a potent inhibitor of certain enzymes involved in the metabolism of drugs and other compounds. Additionally, 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% has been shown to inhibit the activity of certain receptor proteins, which may be involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% has been studied for its biochemical and physiological effects. In animal studies, the compound has been shown to have anti-inflammatory and anti-cancer properties. Additionally, 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% has been found to have antioxidant and neuroprotective properties, which may be beneficial in the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. Additionally, the compound is non-toxic and has a wide range of applications in organic synthesis and pharmaceutical research. The main limitation of 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% are still being explored. In the future, the compound may be used as a drug candidate for the treatment of certain diseases, such as cancer and neurological disorders. Additionally, 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% may be used in the development of new catalysts for organic synthesis and in the design of new materials for industrial applications. Furthermore, further research may be conducted to investigate the biochemical and physiological effects of 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% and to better understand its mechanism of action.
Synthesis Methods
2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95% can be synthesized by a two-step reaction. First, 2-cyano-2-fluorophenylboronic acid is reacted with an aqueous solution of sodium hydroxide to form 2-cyano-2-fluorophenyl-5-hydroxypyridine. The second step involves the reaction of this compound with aqueous hydrochloric acid to yield 2-(3-Cyano-2-fluorophenyl)-5-hydroxypyridine, 95%.
properties
IUPAC Name |
2-fluoro-3-(5-hydroxypyridin-2-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2O/c13-12-8(6-14)2-1-3-10(12)11-5-4-9(16)7-15-11/h1-5,7,16H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDCNVIYCWYRDSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C2=NC=C(C=C2)O)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692536 |
Source
|
Record name | 2-Fluoro-3-(5-hydroxypyridin-2-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10692536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-(5-hydroxypyridin-2-yl)benzonitrile | |
CAS RN |
1261908-31-9 |
Source
|
Record name | 2-Fluoro-3-(5-hydroxypyridin-2-yl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10692536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.